Cas no 2229504-37-2 (4-(but-3-yn-1-yl)quinoline)

• Product Name: 4-(but-3-yn-1-yl)quinoline
• CAS No: 2229504-37-2
• MF: C₁₃H₁₁N
• MW: 181.233143091202
• CID: 5943654
• PubChem ID: 165672372
• Update Time: 2025-05-22

4-(but-3-yn-1-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 4-(but-3-yn-1-yl)quinoline
• EN300-1746316
• 2229504-37-2

• Inchi： 1S/C13H11N/c1-2-3-6-11-9-10-14-13-8-5-4-7-12(11)13/h1,4-5,7-10H,3,6H2
• InChI Key： DWSVDBOWMAGZRT-UHFFFAOYSA-N
• SMILES： N1C=CC(CCC#C)=C2C=CC=CC=12

Computed Properties

• Exact Mass: 181.089149355g/mol
• Monoisotopic Mass: 181.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9Ų

Additional information on 4-(but-3-yn-1-yl)quinoline

4-(But-3-yn-1-yl)Quinoline: A Comprehensive Overview

4-(But-3-yn-1-yl)Quinoline, also known by its CAS number 2229504-37-2, is a fascinating compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is a derivative of quinoline, a heterocyclic aromatic compound with a nitrogen atom in its structure. The presence of the butynyl group at the 4-position introduces unique electronic and structural properties, making it a valuable molecule for various applications.

The synthesis of 4-(But-3-yn-1-yl)Quinoline typically involves a combination of nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the need for harsh reaction conditions. For instance, the use of palladium catalysts in cross-coupling reactions has been pivotal in constructing the butynyl group with high precision. These methods not only enhance the yield but also improve the overall sustainability of the synthesis process.

In terms of applications, 4-(But-3-yn-1-yl)Quinoline has shown promise in drug discovery. Its ability to interact with various biological targets, such as protein kinases and G-protein coupled receptors (GPCRs), makes it a potential candidate for therapeutic agents. Recent studies have highlighted its role in modulating cellular signaling pathways, which could lead to innovative treatments for diseases like cancer and neurodegenerative disorders.

Beyond pharmacology, this compound has also found applications in materials science. Its conjugated π-system and functionalizable side chains make it an ideal candidate for organic electronics. Researchers have explored its use in light-emitting diodes (LEDs) and photovoltaic devices, where its electronic properties contribute to enhanced performance. The introduction of the butynyl group further tailors these properties, offering new possibilities for device optimization.

The structural versatility of 4-(But-3-yn-1-yl)Quinoline extends to its use as a building block in supramolecular chemistry. Its ability to form hydrogen bonds and π–π interactions enables the construction of complex molecular architectures. Recent studies have demonstrated its utility in self-assembled monolayers and nanoscale assemblies, which hold potential for applications in sensing and catalysis.

In conclusion, 4-(But-3-yn-1-yL)Quinoline stands out as a multifaceted compound with diverse applications across multiple disciplines. Its synthesis has been refined through cutting-edge methodologies, while its applications continue to expand with advancements in research. As scientists delve deeper into its properties and potential uses, this compound is poised to make significant contributions to both academic and industrial fields.